Cas no 56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile)
56029-18-6 structure
Product Name:(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile
- 2-amino-3-(benzylideneamino)but-2-enedinitrile
- 1-benzylideneamino-2-amino-1,2-dicyanoethylene
- 3-Amino-2-benzylidenamino-cis-butendisaeure-dinitril
- Benzylidendiaminomaleonitril
- Ethanamine,1-chloro-2,2,2-trifluoro-N-(phenylmethylene)
- N-benzylidene-1-chloro-2,2,2-trifluoroethylamine
- N-benzylidene-2,2,2-trifluoro-1-chloroethylamine
- N-benzylidene-2,3-diaminomaleonitrile
- N-Benzylidenediaminomaleonitrile
- NSC174796
- IDI1_017341
- HMS1447O14
- SCHEMBL17763695
- NSC-174796
- 2-Amino-3-[(phenylmethylene)amino]-2-butenedinitrile
- (E)-2-amino-3-(benzylideneamino)but-2-enedinitrile
- 56029-18-6
- (2E)-2-amino-3-[(phenylmethylidene)amino]but-2-enedinitrile
-
- Inchi: 1S/C11H8N4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,8H,14H2/b11-10+,15-8+
- InChI Key: GYKRAPATCHYXOP-OQYPFEDXSA-N
- SMILES: N(/C(/C#N)=C(\C#N)/N)=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 196.07500
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 86Ų
Experimental Properties
- PSA: 85.96000
- LogP: 2.02326
(2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
56029-18-6 ((2E)-2-amino-3-{[(E)-phenylmethylidene]amino}but-2-enedinitrile) Related Products
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